Cas no 1603209-34-2 (Spiro[3.5]nonan-1-amine)

• Product Name: Spiro[3.5]nonan-1-amine
• CAS No: 1603209-34-2
• MF: C₉H₁₇N
• MW: 139.23798251152
• CID: 5043412
• PubChem ID: 71744114
• Update Time: 2026-02-28

Spiro[3.5]nonan-1-amine Chemical and Physical Properties

Names and Identifiers

• spiro[3.5]nonan-1-amine
• Spiro[3.5]nonan-1-amine

• Inchi： 1S/C9H17N/c10-8-4-7-9(8)5-2-1-3-6-9/h8H,1-7,10H2
• InChI Key： MAQFKOBNRQCKTJ-UHFFFAOYSA-N
• SMILES： NC1CCC21CCCCC2

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 125
• XLogP3: 2.1
• Topological Polar Surface Area: 26

Additional information on Spiro[3.5]nonan-1-amine

Exploring the Versatile Applications and Properties of Spiro[3.5]nonan-1-amine (CAS No. 1603209-34-2)

In the realm of organic chemistry, Spiro[3.5]nonan-1-amine (CAS No. 1603209-34-2) has garnered significant attention due to its unique structural features and broad applicability. This compound, characterized by its spirocyclic amine framework, serves as a pivotal building block in pharmaceutical research, material science, and agrochemical development. Its rigid spiro structure imparts exceptional stability and stereochemical control, making it a sought-after intermediate for synthesizing complex molecules.

The growing interest in Spiro[3.5]nonan-1-amine aligns with current trends in drug discovery, where researchers prioritize scaffold diversity and three-dimensional molecular architectures. A surge in searches for "spirocyclic compounds in drug design" and "CAS 1603209-34-2 applications" reflects its relevance in addressing challenges like bioavailability and target selectivity. Notably, its amine functionality enables facile derivatization, catering to demands for highly functionalized intermediates in medicinal chemistry.

From a synthetic perspective, Spiro[3.5]nonan-1-amine exemplifies the advantages of spiro-fused ring systems, which are increasingly explored for their ability to modulate physicochemical properties. Recent publications highlight its utility in creating conformationally constrained analogs of bioactive molecules—a hot topic in forums discussing "next-generation therapeutic scaffolds." The compound's balanced lipophilicity and low molecular weight further enhance its appeal for fragment-based drug discovery.

Beyond pharmaceuticals, 1603209-34-2 finds niche applications in advanced materials. Its incorporation into polymeric networks has been studied for improving thermal stability—a key concern in industries seeking "heat-resistant additives." The spiro core also contributes to chiral materials development, resonating with searches for "asymmetric synthesis building blocks."

Quality and sourcing of Spiro[3.5]nonan-1-amine remain critical discussion points, as evidenced by frequent queries about "CAS 1603209-34-2 suppliers" and "spiroamine purity standards." Reputable manufacturers emphasize HPLC-verified synthesis and strict storage protocols to maintain the compound's integrity, addressing concerns about batch-to-batch consistency in research applications.

Environmental considerations surrounding spirocyclic compounds have also emerged as a trending subtopic. While Spiro[3.5]nonan-1-amine itself demonstrates favorable biodegradation profiles in preliminary studies, the scientific community actively investigates "green synthesis routes" for such structures—a search term gaining traction among sustainability-focused researchers.

The compound's spectroscopic characterization (including NMR fingerprinting and mass spectrometry data) frequently appears in technical discussions, particularly regarding "spirocyclic structure verification." These analytical aspects are crucial for researchers comparing "1603209-34-2 spectral data" across literature sources.

Looking ahead, Spiro[3.5]nonan-1-amine continues to inspire innovation across disciplines. Its presence in patent filings related to kinase inhibitors and GPCR modulators underscores its pharmaceutical value, while materials science explores its potential in liquid crystal formulations. As the demand for structurally innovative chemicals grows, this spiro-fused amine remains at the forefront of molecular design breakthroughs.